molecular formula C10H4N2O2 B8414347 Terephthalic acid dicyanide

Terephthalic acid dicyanide

Cat. No.: B8414347
M. Wt: 184.15 g/mol
InChI Key: DSEYQDSKEUBYSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Terephthalic acid dicyanide is a useful research compound. Its molecular formula is C10H4N2O2 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H4N2O2

Molecular Weight

184.15 g/mol

IUPAC Name

benzene-1,4-dicarbonyl cyanide

InChI

InChI=1S/C10H4N2O2/c11-5-9(13)7-1-2-8(4-3-7)10(14)6-12/h1-4H

InChI Key

DSEYQDSKEUBYSA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)C#N)C(=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

203 g (1 mol) of terephthalic acid dichloride, 97 g (1.94 mol) of sodium cyanide and 5.4 g of copper(I) cyanide were mixed in a reaction vessel, whilst stirring, and the mixture was slowly heated to 220° C. A distinctly exothermic reaction took place. After 90 minutes at 276° C., the mixture was allowed to cool and 400 ml of acetone were added. The residue was separated off by filtration and terephthalic acid dicyanide was obtained from the filtrate by fractional distillation.
Quantity
203 g
Type
reactant
Reaction Step One
Quantity
97 g
Type
reactant
Reaction Step One
Name
copper(I) cyanide
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step Two

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